Cas no 1227562-27-7 (2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde)

• Product Name: 2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde
• CAS No: 1227562-27-7
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 4921346
• Update Time: 2025-05-25

2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(pyridin-4-yl)isonicotinaldehyde
• 2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde

• Inchi： 1S/C11H8N2O2/c14-7-9-3-6-13-11(15)10(9)8-1-4-12-5-2-8/h1-7H,(H,13,15)
• InChI Key： RVZDJQBLSVCSLE-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C=O)C=CN1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 0
• Topological Polar Surface Area: 59.1

Additional information on 2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde

Comprehensive Overview of 2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde (CAS No. 1227562-27-7)

2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde (CAS No. 1227562-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine ring and an aldehyde functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₁H₈N₂O₂, highlights its potential for applications in drug discovery and material science.

Researchers are increasingly exploring 2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde for its role in designing kinase inhibitors, a hot topic in oncology and inflammation studies. The compound's ability to act as a ligand or scaffold in metal-organic frameworks (MOFs) has also piqued interest in nanotechnology circles. Recent publications emphasize its utility in click chemistry and cross-coupling reactions, aligning with the growing demand for sustainable synthetic methodologies.

The pyridine-4-yl moiety in this compound contributes to its hydrogen-bonding capacity, making it valuable for molecular recognition studies. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize its purity, while computational modeling predicts its ADMET properties—a critical consideration for drug development pipelines. Industry trends show rising searches for "heterocyclic aldehyde applications" and "pyridine derivatives in medicine," reflecting its relevance.

In agrochemical innovation, 2-Hydroxy-3-(pyridin-4-yl)isonicotinaldehyde derivatives are investigated for plant growth regulation, addressing global food security challenges. Its chelation properties also make it a candidate for environmental remediation technologies, particularly in heavy metal sequestration—a trending focus in green chemistry forums. Regulatory-compliant synthesis protocols ensure its safe use in these applications.

From a commercial perspective, suppliers highlight its role in high-throughput screening libraries, catering to pharmaceutical companies optimizing fragment-based drug design. The compound's logP value and solubility profile are frequently discussed in patent literature, underscoring its formulation advantages. As AI-driven molecular property prediction tools advance, demand for precisely characterized compounds like this continues to surge.

Future research directions may explore its photophysical properties for OLED materials or fluorescent probes, capitalizing on the push for renewable energy solutions. With rigorous QC standards and scalable production methods, CAS 1227562-27-7 remains a compound of strategic importance across interdisciplinary scientific domains.